2-(4-fluorophenoxy)-N-propylpropanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-propylpropanamide
• InChI: InChI=1S/C12H16FNO2/c1-3-8-14-12(15)9(2)16-11-6-4-10(13)5-7-11/h4-7,9H,3,8H2,1-2H3,(H,14,15)
• InChI Key: SQKISZUKRJFFTG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(C)OC1=CC=C(C=C1)F
• Molecular Formula: C12H16FNO2
• Molecular Weight: 225.26 g/mol

Description

2-(4-fluorophenoxy)-N-propylpropanamide is an organic compound characterized by the presence of a fluorophenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenoxy)-N-propylpropanamide typically involves the reaction of 4-fluorophenol with propionyl chloride to form 4-fluorophenyl propionate. This intermediate is then reacted with propylamine under appropriate conditions to yield the final product. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to ensure high purity .

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenoxy)-N-propylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The fluorine atom on the phenoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

2-(4-fluorophenoxy)-N-propylpropanamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-propylpropanamide involves its interaction with specific molecular targets. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-N-propylpropanamide
• 2-(4-bromophenoxy)-N-propylpropanamide
• 2-(4-methylphenoxy)-N-propylpropanamide

Uniqueness

2-(4-fluorophenoxy)-N-propylpropanamide is unique due to the presence of the fluorine atom, which imparts distinct chemical and physical properties. Fluorine atoms can enhance the stability, lipophilicity, and bioavailability of the compound, making it more suitable for certain applications compared to its analogs .